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Compound of Interest

Compound Name: 4-Acetylbenzoyl chloride

Cat. No.: B1315609 Get Quote

Abstract: This document provides a comprehensive technical overview of 4-acetylbenzoyl
chloride (C₉H₇ClO₂), a key bifunctional organic compound. It details the molecule's structure,

physicochemical properties, synthesis, and characteristic reactivity. This guide is intended for

researchers, scientists, and professionals in drug development and materials science, offering

detailed experimental protocols for its synthesis and spectroscopic characterization.

Furthermore, it summarizes the compound's primary applications and critical safety

information.

Molecular Structure and Identification
4-Acetylbenzoyl chloride is an aromatic acyl chloride distinguished by the presence of both a

reactive acyl chloride group and a ketone (acetyl group) at the para position of the benzene

ring.[1] This dual functionality makes it a valuable and versatile intermediate in organic

synthesis.[1]

The structural and identifying characteristics of 4-acetylbenzoyl chloride are summarized

below.

Table 1: Chemical Identity of 4-Acetylbenzoyl Chloride
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Identifier Value

IUPAC Name 4-acetylbenzoyl chloride[1][2]

CAS Number 31076-84-3[1][2][3]

Molecular Formula C₉H₇ClO₂[1][2][3]

SMILES CC(=O)C1=CC=C(C=C1)C(=O)Cl[1][2]

InChI
InChI=1S/C9H7ClO2/c1-6(11)7-2-4-8(5-3-

7)9(10)12/h2-5H,1H3[1][2]

InChIKey UZPDKLGPANSZTM-UHFFFAOYSA-N[1][2]

Physicochemical Properties
The quantitative physicochemical properties of 4-acetylbenzoyl chloride are crucial for its

application in synthesis and for determining appropriate handling and storage conditions.

Table 2: Physicochemical Data for 4-Acetylbenzoyl Chloride

Property Value

Molecular Weight 182.60 g/mol [2][3][4]

Exact Mass 182.0134572 Da[2]

Appearance
Colorless to pale yellow fuming liquid (typical for

acyl chlorides)[5]

Reactivity
Reacts readily with water and other

nucleophiles[1]

Synthesis and Chemical Reactivity
The most common and established method for synthesizing 4-acetylbenzoyl chloride is

through the direct chlorination of its carboxylic acid precursor, 4-acetylbenzoic acid.[1] This

reaction is typically achieved using a chlorinating agent such as thionyl chloride (SOCl₂) or

phosphorus pentachloride (PCl₅).[1] The use of thionyl chloride is often preferred as the
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byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed

from the reaction mixture. The atom efficiency for the thionyl chloride route is approximately

76%.[1]

Synthesis of 4-Acetylbenzoyl Chloride

Conditions

4-Acetylbenzoic Acid

Anhydrous Reflux

Thionyl Chloride (SOCl₂)

4-Acetylbenzoyl Chloride SO₂ (g) + HCl (g)

Key Reactivity Pathways

4-Acetylbenzoyl Chloride

4-Acetylbenzoic Acid

 Hydrolysis

Ester

 Esterification

Amide

 Amidation

Water (H₂O) Alcohol (R-OH)Amine (R-NH₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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